Cas no 1604786-89-1 (4-(3,5-difluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(3,5-difluorophenyl)pyrrolidin-2-one
• CAS No: 1604786-89-1
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• MDL: MFCD22412987
• CID: 5608433
• PubChem ID: 103841015
• Update Time: 2025-05-20

4-(3,5-difluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(3,5-difluorophenyl)-
• 4-(3,5-difluorophenyl)pyrrolidin-2-one
• SCHEMBL18640884
• EN300-841227
• 1604786-89-1

• MDL： MFCD22412987
• Inchi： 1S/C10H9F2NO/c11-8-1-6(2-9(12)4-8)7-3-10(14)13-5-7/h1-2,4,7H,3,5H2,(H,13,14)
• InChI Key： QBLNGTDDICVLKQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(F)=CC(F)=C2)CC1=O

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 337.8±42.0 °C(Predicted)
• pka: 15.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,5-difluorophenyl)pyrrolidin-2-one

4-(3,5-Difluorophenyl)pyrrolidin-2-one: A Promising Compound in Medicinal Chemistry

4-(3,5-Difluorophenyl)pyrrolidin-2-one (CAS No. 1604786-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and structural versatility. The incorporation of fluorine atoms in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The structure of 4-(3,5-difluorophenyl)pyrrolidin-2-one consists of a pyrrolidinone core with a 3,5-difluorophenyl substituent. The presence of the difluorophenyl group imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards various biological targets. Recent studies have shown that this compound exhibits potent activity against several targets, including enzymes, receptors, and ion channels.

In the context of drug discovery, 4-(3,5-difluorophenyl)pyrrolidin-2-one has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders, and there is a continuous need for new compounds with improved efficacy and fewer side effects. Preclinical studies have demonstrated that 4-(3,5-difluorophenyl)pyrrolidin-2-one exhibits selective inhibition of serotonin reuptake with minimal effects on other neurotransmitter systems, suggesting its potential as a next-generation SSRI.

Another promising application of 4-(3,5-difluorophenyl)pyrrolidin-2-one is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. For instance, it has been found to inhibit the activity of β-secretase (BACE1), an enzyme responsible for producing amyloid-beta peptides that accumulate in the brains of Alzheimer's patients. This makes 4-(3,5-difluorophenyl)pyrrolidin-2-one a potential candidate for further investigation in this area.

The pharmacokinetic properties of 4-(3,5-difluorophenyl)pyrrolidin-2-one have also been studied extensively. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing systemic toxicity. In preclinical animal models, 4-(3,5-difluorophenyl)pyrrolidin-2-one has shown good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 4-(3,5-difluorophenyl)pyrrolidin-2-one is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, 4-(3,5-difluorophenyl)pyrrolidin-2-one has also been studied for its use as a research tool in chemical biology. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating the mechanisms underlying various physiological processes and disease states. For example, it has been used to study the role of serotonin transporters in mood regulation and the impact of BACE1 inhibition on amyloid-beta production.

The synthesis of 4-(3,5-difluorophenyl)pyrrolidin-2-one involves several steps that can be optimized for large-scale production. One common synthetic route involves the reaction of 3,5-difluorobenzaldehyde with an appropriate amine followed by cyclization to form the pyrrolidinone ring. Advances in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on an industrial scale.

Overall, 4-(3,5-difluorophenyl)pyrrolidin-2-one (CAS No. 1604786-89-1) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.